Cas no 1431963-91-5 (4-Amino-1-ethyl-N-[(1-methylpyrazol-4-yl)methyl]pyrazole-3-carboxamide;dihydrochloride)

• Product Name: 4-Amino-1-ethyl-N-[(1-methylpyrazol-4-yl)methyl]pyrazole-3-carboxamide;dihydrochloride
• CAS No: 1431963-91-5
• MF: C₁₁H₁₈Cl₂N₆O
• MW: 321.20621919632
• MDL: MFCD25371124
• CID: 4700064
• Update Time: 2025-06-08

4-Amino-1-ethyl-N-[(1-methylpyrazol-4-yl)methyl]pyrazole-3-carboxamide;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Amino-1-ethyl-N-[(1-methyl-1H-pyrazol-4-yl)methyl]-1h-pyrazole-3-carboxamide dihydrochloride
• 4-Amino-1-ethyl-N-[(1-methylpyrazol-4-yl)methyl]pyrazole-3-carboxamide;dihydrochloride

• MDL： MFCD25371124
• Inchi： 1S/C11H16N6O.2ClH/c1-3-17-7-9(12)10(15-17)11(18)13-4-8-5-14-16(2)6-8;;/h5-7H,3-4,12H2,1-2H3,(H,13,18);2*1H
• InChI Key： VKLRRWAOILVXTA-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C(C1C(=CN(CC)N=1)N)NCC1C=NN(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 299
• Topological Polar Surface Area: 90.8

Additional information on 4-Amino-1-ethyl-N-[(1-methylpyrazol-4-yl)methyl]pyrazole-3-carboxamide;dihydrochloride

Research Briefing on 4-Amino-1-ethyl-N-[(1-methylpyrazol-4-yl)methyl]pyrazole-3-carboxamide;dihydrochloride (CAS: 1431963-91-5)

4-Amino-1-ethyl-N-[(1-methylpyrazol-4-yl)methyl]pyrazole-3-carboxamide;dihydrochloride (CAS: 1431963-91-5) is a small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, often referred to in abbreviated form, has shown promising potential in various therapeutic applications, particularly in the modulation of kinase activity and as a potential candidate for targeted cancer therapies. The following briefing provides an overview of the latest research developments related to this compound, including its synthesis, mechanism of action, and preclinical evaluations.

Recent studies have focused on the synthesis and optimization of 4-Amino-1-ethyl-N-[(1-methylpyrazol-4-yl)methyl]pyrazole-3-carboxamide;dihydrochloride. Researchers have developed efficient synthetic routes to produce this compound with high purity and yield, which is critical for its further pharmacological evaluation. The compound's structure, featuring a pyrazole core and an aminoethyl side chain, has been optimized to enhance its binding affinity to specific kinase targets. These synthetic advancements have paved the way for more detailed mechanistic studies and in vivo evaluations.

In terms of biological activity, 4-Amino-1-ethyl-N-[(1-methylpyrazol-4-yl)methyl]pyrazole-3-carboxamide;dihydrochloride has been identified as a potent inhibitor of certain protein kinases involved in cell proliferation and survival pathways. Preclinical studies have demonstrated its efficacy in inhibiting tumor growth in various cancer models, including breast cancer and leukemia. The compound's selectivity profile has also been investigated, revealing minimal off-target effects, which is a crucial factor for its potential development as a therapeutic agent.

Pharmacokinetic and toxicological evaluations of 4-Amino-1-ethyl-N-[(1-methylpyrazol-4-yl)methyl]pyrazole-3-carboxamide;dihydrochloride are currently underway. Initial findings suggest that the compound exhibits favorable bioavailability and metabolic stability, although further optimization may be required to improve its pharmacokinetic properties. Toxicology studies have indicated a manageable safety profile, with no significant adverse effects observed at therapeutic doses. These findings support the continued investigation of this compound as a potential clinical candidate.

In conclusion, 4-Amino-1-ethyl-N-[(1-methylpyrazol-4-yl)methyl]pyrazole-3-carboxamide;dihydrochloride (CAS: 1431963-91-5) represents a promising small molecule with significant therapeutic potential, particularly in oncology. Ongoing research efforts are focused on further elucidating its mechanism of action, optimizing its pharmacokinetic properties, and evaluating its efficacy in additional disease models. The compound's unique structural features and biological activity make it a valuable subject of study in the field of chemical biology and drug discovery.